Cas no 826994-12-1 (2-Propen-1-ol, 3-[3-(trifluoromethyl)phenyl]-, (2Z)-)

2-Propen-1-ol, 3-[3-(trifluoromethyl)phenyl]-, (2Z)- structure
826994-12-1 structure
Product Name:2-Propen-1-ol, 3-[3-(trifluoromethyl)phenyl]-, (2Z)-
CAS No:826994-12-1
MF:C10H9F3O
MW:202.173073530197
CID:687013
PubChem ID:11298613
Update Time:2025-04-19

2-Propen-1-ol, 3-[3-(trifluoromethyl)phenyl]-, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-ol, 3-[3-(trifluoromethyl)phenyl]-, (2Z)-
    • 3-[3-(trifluoromethyl)phenyl]prop-2-en-1-ol
    • 826994-12-1
    • 2-Propen-1-ol,3-[3-(trifluoromethyl)phenyl]-,(2Z)-
    • YDNLMIBCGPTFIK-RQOWECAXSA-N
    • Inchi: 1S/C10H9F3O/c11-10(12,13)9-5-1-3-8(7-9)4-2-6-14/h1-5,7,14H,6H2/b4-2-
    • InChI Key: YDNLMIBCGPTFIK-RQOWECAXSA-N
    • SMILES: FC(C1C=CC=C(/C=C\CO)C=1)(F)F

Computed Properties

  • Exact Mass: 202.06054939g/mol
  • Monoisotopic Mass: 202.06054939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.2Ų
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